Cas no 17051-03-5 (1,2,4-Trichloro-5-prop-2-ynoxybenzene)

• Product Name: 1,2,4-Trichloro-5-prop-2-ynoxybenzene
• CAS No: 17051-03-5
• MF: C₉H₅Cl₃O
• MW: 235.494399785995
• CID: 154539
• PubChem ID: 608098
• Update Time: 2025-10-30

1,2,4-Trichloro-5-prop-2-ynoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4-trichloro-5-(2-propyn-1-yloxy)-
• 2,4,5-Trichlorophenyl-2-propynyl ether
• 1,2,4-trichloro-5-prop-2-ynoxybenzene
• 2,4,5-Trichlorophenyl-propynyl ether
• 2-(2,4,5-Trichlorophenyl)propynyl ether
• DTXSID10937777
• AI3-28709
• 17051-03-5
• Ro 5-8019
• YTFYLFWLAILEQM-UHFFFAOYSA-N
• 1,2,4-Trichloro-5-[(prop-2-yn-1-yl)oxy]benzene
• 1,2,4-Trichloro-5-(prop-2-yn-1-yloxy)benzene
• 1,2,4-Trichloro-5-(2-propynyloxy)benzene
• 1,2,4-Trichloro-5-(2-propynyloxy)benzene #
• 2,4,5-trichlorophenyl propargyl ether
• 3-(2,4,5-Trichlorophenoxy)-1-propyne
• Benzene, 1,2,4-trichloro-5-(2-propynyloxy)-
• AKOS008906482
• G83515
• 1,2,4-Trichloro-5-prop-2-ynoxybenzene

• Inchi： 1S/C9H5Cl3O/c1-2-3-13-9-5-7(11)6(10)4-8(9)12/h1,4-5H,3H2
• InChI Key： YTFYLFWLAILEQM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OCC#C)Cl)Cl

Computed Properties

• Exact Mass: 233.940598g/mol
• Monoisotopic Mass: 233.940598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,2,4-Trichloro-5-prop-2-ynoxybenzene

Recent Advances in the Study of 1,2,4-Trichloro-5-prop-2-ynoxybenzene (CAS: 17051-03-5) in Chemical Biology and Pharmaceutical Research

1,2,4-Trichloro-5-prop-2-ynoxybenzene (CAS: 17051-03-5) is a synthetic organic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by a trichlorobenzene core and a propargyl ether moiety, exhibits versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors, antimicrobial agents, and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1,2,4-Trichloro-5-prop-2-ynoxybenzene as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized click chemistry to functionalize the propargyl group, enabling the rapid assembly of diverse compound libraries. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range. Molecular docking simulations further revealed that the trichlorobenzene moiety contributed to enhanced binding affinity through hydrophobic interactions with kinase active sites.

In the field of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted the compound's potential as a scaffold for developing broad-spectrum antibacterial agents. The study synthesized a series of 1,2,4-Trichloro-5-prop-2-ynoxybenzene derivatives and evaluated their activity against Gram-positive and Gram-negative bacteria. Several analogs displayed promising efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. The authors attributed this selectivity to the compound's ability to disrupt bacterial cell wall synthesis without affecting eukaryotic membranes.

Another notable application of 1,2,4-Trichloro-5-prop-2-ynoxybenzene lies in its use as a photoaffinity labeling probe. A 2023 study in Chemical Communications demonstrated its utility in mapping protein-ligand interactions. The propargyl group served as a handle for bioorthogonal conjugation, while the trichlorobenzene core acted as a photoactivatable crosslinker. This approach enabled the identification of binding sites for small-molecule inhibitors on complex protein targets, providing valuable insights for structure-based drug design.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 1,2,4-Trichloro-5-prop-2-ynoxybenzene-derived compounds. Recent pharmacokinetic studies have noted issues with metabolic stability and oral bioavailability, prompting research into prodrug strategies and formulation approaches. A 2024 review in Expert Opinion on Drug Discovery summarized these challenges and proposed structural modifications to improve drug-like properties while retaining biological activity.

In conclusion, 1,2,4-Trichloro-5-prop-2-ynoxybenzene (CAS: 17051-03-5) represents a versatile scaffold with broad applications in pharmaceutical research. Ongoing studies continue to explore its potential in targeted therapy, antimicrobial development, and chemical biology tools. Future research directions may focus on addressing its pharmacokinetic limitations and expanding its utility in emerging therapeutic areas.